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Compound of Interest

Compound Name: Disperse Red 13

CAS No.: 590401-75-5

Cat. No.: B15557405

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Disperse Red 13, a common azo dye. Adherence to these procedures is critical to

minimize exposure and ensure proper disposal, fostering a culture of safety and responsibility

in your laboratory.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Disperse Red 13, a comprehensive approach to personal protection is

necessary to prevent contact and inhalation. The recommended PPE is summarized below.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15557405#bc-rfq
https://www.benchchem.com/product/b15557405/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-disperse-red-13
https://www.benchchem.com/product/b15557405/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-disperse-red-13
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye Protection
Safety Glasses with side-

shields or Goggles

Must conform to NIOSH (US)

or EN 166 (EU) standards.[1]

Hand Protection Chemical-resistant gloves

Inspected prior to use and

disposed of after

contamination. Must satisfy

Regulation (EU) 2016/425 and

standard EN 374.[1]

Body Protection
Impervious clothing (e.g., lab

coat, apron, coveralls)

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1]

Respiratory Protection Dust mask or respirator

For nuisance exposures, a

type P95 (US) or type P1 (EU

EN 143) particle respirator is

recommended. For higher-

level protection, use type

OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[1]

Respirators and their

components must be tested

and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).[1]

Hazard Summary and First Aid
Disperse Red 13 is classified as a substance that can cause skin irritation (H315), serious eye

irritation (H319), and may cause respiratory irritation (H335).[1] In case of exposure, follow

these first aid measures and seek medical attention.
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration.[1]

Skin Contact Wash off with soap and plenty of water.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[2][3]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are crucial to prevent accidental exposure and

maintain the integrity of the chemical.

Handling:

Avoid all personal contact, including inhalation.[4]

Use in a well-ventilated area and provide appropriate exhaust ventilation where dust is

formed.[1][4]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke when handling the substance.[4]

Wash hands thoroughly after handling.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]
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Ideal storage temperature is between 10°C and 30°C (50°F - 86°F).[5]

Keep away from oxidizing agents.[4]

Accidental Release and Disposal Plan
In the event of a spill or for final disposal, the following procedures should be implemented.

Accidental Release Measures:

Minor Spills:

Wear appropriate PPE.[4]

Use dry clean-up procedures and avoid generating dust.[4]

Sweep or vacuum up the spill and place it in a suitable, closed container for disposal.[1][4]

A vacuum cleaner must be fitted with a HEPA filter.[4]

Major Spills:

Evacuate personnel to a safe area.[1]

Prevent the product from entering drains.[1]

Contain the spill and collect the material for disposal.[4]

Disposal Plan:

Dispose of the substance as an unused product.[1]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Alternatively, the material can be dissolved or mixed with a combustible solvent and burned

in a chemical incinerator equipped with an afterburner and scrubber.[1]

Contaminated packaging should be handled in the same way as the substance itself.[3]

All waste disposal must be in accordance with local, state, and federal regulations.[4]
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Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

Disperse Red 13.
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Workflow for Safe Handling of Disperse Red 13
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Caption: Workflow for the safe handling and disposal of Disperse Red 13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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